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Compound of Interest

Compound Name: Cevadine

Cat. No.: B150009

Essential Safety and Handling Guide for Cevadine

This guide provides critical safety, operational, and disposal protocols for handling Cevadine
(also known as Veratrine) in a laboratory setting. Given its extreme toxicity, adherence to these
procedures is mandatory to ensure the safety of all personnel and to maintain a compliant
research environment. Cevadine is a potent neurotoxic and cardiotoxic steroidal alkaloid, and
exposure through any route—inhalation, dermal contact, or ingestion—can be fatal.[1][2]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Cevadine.

Property Value Source(s)
CAS Number 62-59-9 [31[4]
Molecular Formula C32H49NOg [31[5]
Molecular Weight 591.73 g/mol [3][4]
Appearance White to off-white solid/powder  [4][6]
Melting Point ~213.57C (with [4]

decomposition)

B Soluble in alcohol and ether;
Solubility _ _ [6]
slightly soluble in water.
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Toxicological Data and Hazards

Cevadine is classified as a highly hazardous substance.[6] It is extremely irritating, particularly
to mucous membranes.[7] The primary dangers are acute toxicity and severe irritation.

GHS Hazard
Hazard Type Data Source(s)
Statement
Acute Toxicity (Oral) Fatal if swallowed H300 [2][8]
Acute Toxicity Fatal in contact with
_ H310 [2][8]
(Dermal) skin
Acute Toxicity i
) Fatal if inhaled H330 [2][8]
(Inhalation)
o LDso (intraperitoneal,
Toxicity Value 3.5 mg/kg [4171
mouse)
Skin Irritation Causes skin irritation H315 [2][8]
o Causes serious eye
Eye Irritation S H319 [2][8]
irritation
_ o May cause respiratory
Respiratory Irritation T H335 [2][8]
irritation
Dangerous Goods
Transport Hazard Class 6.1, Packing UN 1544 [41[8]

Group Il

Standard Operating Procedure for Handling
Cevadine

This protocol outlines the minimum requirements for safely handling Cevadine powder and
solutions. Work with highly potent compounds like Cevadine should only be performed by
trained personnel in a designated and controlled area.[9]

Engineering Controls
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Containment at the source is the primary strategy to minimize exposure.[10]

» Weighing and Handling Solids: All handling of Cevadine powder must occur within a certified
containment device such as a glovebox isolator or a ventilated balance enclosure (VBE) to
prevent aerosol generation.[9][11]

e Handling Solutions: All work with Cevadine solutions must be performed inside a certified
chemical fume hood.[2]

Required Personal Protective Equipment (PPE)

A full set of PPE is mandatory for all operations involving Cevadine.[12] The following must be
worn at all times:

o Body Protection: A disposable, solid-front chemical-resistant suit or coverall with elasticized
wrists and ankles. A chemical-resistant apron should be worn over the suit when handling
solutions.

o Respiratory Protection: Due to the high inhalation toxicity, a powered air-purifying respirator
(PAPR) with HEPA filters or a full-face respirator with appropriate cartridges is required. Do
not use half-mask respirators.[8]

o Eye and Face Protection: A full-face shield must be worn over safety goggles. If using a full-
face respirator, this serves as the primary eye and face protection.

e Hand Protection: Double gloving is required.
o Inner Glove: Nitrile examination gloves.

o Quter Glove: Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber or Norfoil®).[13][14]
Check glove manufacturer recommendations for specific chemical resistance.

o Foot Protection: Chemical-resistant boots with legs of the protective suit worn over the
outside of the boots.

Step-by-Step Handling Protocol

e Preparation:
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o Designate an area for Cevadine work within the fume hood or containment device.
o Cover the work surface with disposable, absorbent bench paper.

o Assemble all necessary equipment (spatulas, vials, solvents, vortexer, waste containers)
inside the containment area before beginning.

o Ensure the designated hazardous waste container is properly labeled and within reach.

» Weighing Cevadine Powder:

[¢]

Perform this step exclusively within a glovebox or ventilated enclosure.[9]

o Carefully open the container and use a dedicated spatula to weigh the desired amount
onto weighing paper or directly into a tared vial.

o Avoid any movements that could generate dust.[7]
o Securely close the primary container immediately after weighing.

o Clean the spatula with a solvent-moistened wipe and dispose of the wipe as hazardous
waste.

e Preparing a Stock Solution:

[¢]

Perform this step inside a chemical fume hood.[2]

o

Place the vial containing the weighed Cevadine powder into a secondary container (e.g.,
a beaker).

Add the solvent to the vial slowly using a pipette to avoid splashing.

[¢]

[e]

Cap the vial securely and mix using a vortexer or sonicator until fully dissolved.

o

Clearly label the solution container with the chemical name, concentration, solvent, date,
and appropriate hazard pictograms.

Emergency Procedures
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« Spills:

o Minor Spill (inside containment): Use a chemical spill kit to absorb the material. Wet the
material with a suitable solvent to prevent dust generation before wiping.[6] Place all
cleanup materials in the designated hazardous waste container.

o Major Spill (outside containment): Evacuate the area immediately. Alert personnel and
prevent entry. Contact the institutional Environmental Health and Safety (EHS) department
for emergency response.

e Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[2]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[2]

o Inhalation: Move the victim to fresh air immediately.[3]

o In all cases of exposure, seek immediate medical attention. Provide the Safety Data Sheet
(SDS) to the medical personnel.[2]

Operational and Disposal Plan

All waste generated from Cevadine handling is considered acutely toxic hazardous waste and
must be disposed of according to institutional and regulatory guidelines.[6][15]

Waste Segregation and Collection

e Solid Waste: This includes used PPE (gloves, suits, shoe covers), contaminated weighing
paper, wipes, and plasticware. Collect all solid waste in a dedicated, leak-proof container
lined with a heavy-duty plastic bag. The container must be clearly labeled "Hazardous
Waste: Cevadine (Acutely Toxic)".[15]

 Liquid Waste: This includes unused solutions and solvent rinses. Collect all liquid waste in a
sealed, chemical-resistant container (e.g., a glass or polyethylene bottle). Do not mix with
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other waste streams. The container must be labeled "Hazardous Waste: Cevadine (Acutely
Toxic)" and list all chemical components, including solvents.[16]

o Sharps Waste: Needles, syringes, and contaminated glass Pasteur pipettes must be placed
in a dedicated sharps container labeled for hazardous chemical waste.

Decontamination and Disposal Procedure

o Decontaminate Equipment: All non-disposable equipment (spatulas, glassware, stir bars)
must be decontaminated. Rinse items three times with a suitable solvent (e.g., ethanol or
methanol). Collect all rinsate as hazardous liquid waste.

o Decontaminate Work Area: At the end of the procedure, wipe down the entire work surface
(fume hood, balance, etc.) with a solvent-moistened towel, followed by soap and water.
Dispose of all cleaning materials as solid hazardous waste.

» Package Waste for Pickup:

o Ensure all waste containers are securely sealed. Leaking containers will not be accepted
for disposal.[15]

o Wipe the exterior of the primary waste containers to remove any surface contamination.

o Complete a hazardous waste disposal tag for each container, listing all contents and
associated hazards.[15]

o Arrange for waste pickup through your institution's EHS department. Do not dispose of any
Cevadine-related waste in regular trash or down the drain.[15][16]

Visual Workflow for Handling Cevadine

The following diagram illustrates the required workflow and control measures for safely
handling Cevadine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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